N-[(3-fluorophenyl)methyl]-N,2-dimethylfuran-3-carboxamide

• IUPAC Name: N-[(3-fluorophenyl)methyl]-N,2-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C14H14FNO2/c1-10-13(6-7-18-10)14(17)16(2)9-11-4-3-5-12(15)8-11/h3-8H,9H2,1-2H3
• InChI Key: BIGVQQQEDAEVMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)N(C)CC2=CC(=CC=C2)F
• Molecular Formula: C14H14FNO2
• Molecular Weight: 247.26 g/mol

Description

N-[(3-fluorophenyl)methyl]-N,2-dimethylfuran-3-carboxamide is a synthetic compound that belongs to the class of furan carboxamides. This compound has been widely used in scientific research for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-[(3-fluorophenyl)methyl]-N,2-dimethylfuran-3-carboxamide is not fully understood. However, it has been suggested that it works by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation, pain, and tumor growth. It has also been suggested that it works by modulating the activity of certain neurotransmitters that are involved in neuroprotection.
Biochemical and Physiological Effects:
N-[(3-fluorophenyl)methyl]-N,2-dimethylfuran-3-carboxamide has been shown to have several biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been found to inhibit the growth of certain cancer cells in vitro and in vivo. Additionally, it has been found to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(3-fluorophenyl)methyl]-N,2-dimethylfuran-3-carboxamide in lab experiments is its high potency and selectivity. It has been found to be effective at low concentrations, making it an ideal candidate for studying its mechanism of action. Additionally, it has been shown to have a low toxicity profile, making it safe for use in animal studies. However, one of the limitations of using N-[(3-fluorophenyl)methyl]-N,2-dimethylfuran-3-carboxamide in lab experiments is that it is a synthetic compound, which may limit its translatability to clinical applications.

Future Directions

There are several future directions for the study of N-[(3-fluorophenyl)methyl]-N,2-dimethylfuran-3-carboxamide. One potential direction is to further investigate its mechanism of action, particularly its effects on specific enzymes and signaling pathways. Another potential direction is to study its efficacy in animal models of other diseases, such as Alzheimer's disease and multiple sclerosis. Additionally, it may be useful to explore the potential of N-[(3-fluorophenyl)methyl]-N,2-dimethylfuran-3-carboxamide as a drug candidate for clinical applications.

Synthesis Methods

The synthesis of N-[(3-fluorophenyl)methyl]-N,2-dimethylfuran-3-carboxamide involves the reaction of 3-fluorobenzylamine with 3,3-dimethylfuran-2,4-dione in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide or dimethylacetamide at an elevated temperature. The product is then purified by column chromatography to obtain pure N-[(3-fluorophenyl)methyl]-N,2-dimethylfuran-3-carboxamide.

Scientific Research Applications

N-[(3-fluorophenyl)methyl]-N,2-dimethylfuran-3-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of pain and inflammation-related disorders. Additionally, it has been found to have antitumor activity, making it a potential candidate for cancer treatment. N-[(3-fluorophenyl)methyl]-N,2-dimethylfuran-3-carboxamide has also been studied for its potential use as a neuroprotective agent.